Tert-butyl ((1S,4R)-4-hydroxycyclopent-2-EN-1-YL)carbamate

• IUPAC Name: tert-butyl N-[(1S,4R)-4-hydroxycyclopent-2-en-1-yl]carbamate
• InChI: InChI=1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7-8,12H,6H2,1-3H3,(H,11,13)/t7-,8+/m1/s1
• InChI Key: UWWUTEZECIYOCW-SFYZADRCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(C=C1)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1C[C@H](C=C1)O
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol

Description

Tert-butyl ((1S,4R)-4-hydroxycyclopent-2-EN-1-YL)carbamate is a chemical compound with the CAS Number: 153011-43-9. It has a molecular weight of 213.28 and its IUPAC name is tert-butyl ((1S,4R)-4-(hydroxymethyl)cyclopent-2-en-1-yl)carbamate.

Molecular Structure Analysis

The molecular formula of this compound is C11H19NO3. The InChI code for this compound is 1S/C11H19NO3/c1-11(2,3)15-10(14)12-9-5-4-8(6-9)7-13/h4-5,8-9,13H,6-7H2,1-3H3,(H,12,14)/t8-,9+/m0/s1.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 72-73°C. It is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Structural Analysis

One study describes the synthesis and crystal structure of a closely related compound, highlighting its importance as an intermediate for enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, which are crucial for the development of antiviral and anticancer drugs (Ober, Marsch, Harms, & Carell, 2004). This research underscores the compound's relevance in the synthesis of complex organic molecules, which can be used for therapeutic purposes.

Chemical Reactions and Derivatives

Another study focuses on the synthesis of derivatives of this compound, demonstrating its versatility as a building block in organic chemistry. For instance, the synthesis of "tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate" and its iodine counterpart showcases the compound's utility in forming crystalline structures with bifurcated hydrogen and halogen bonds (Baillargeon et al., 2017). These structural characteristics are vital for the development of materials with specific physical properties.

Application in Drug Synthesis

Further research illustrates the application of this compound in the synthesis of pharmaceuticals. One example is its role in the preparative chiral separation process for the synthesis of Abacavir Sulphate, a key drug used in the treatment of HIV (Gangrade, Nema, & Singhvi, 2014). This highlights the compound's critical role in the manufacturing process of life-saving medications.

Intermediate in Natural Product Synthesis

Another significant application is its use as an intermediate in the synthesis of natural product analogues, such as jaspine B, which has shown cytotoxic activity against several human carcinoma cell lines (Tang et al., 2014). This research opens avenues for the development of new anticancer agents.

Safety and Hazards

The safety information for this compound includes several hazard statements: H315, H319, H335. These correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. These are standard safety precautions for handling chemicals.